Cas no 220847-86-9 (Valategrast)

• Product Name: Valategrast
• CAS No: 220847-86-9
• MF: C₃₀H₃₂Cl₃N₃O₄
• MW: 604.951785087585
• CID: 244057
• PubChem ID: 11563636
• Update Time: 2025-06-14

Valategrast Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-(2-chloro-6-methylbenzoyl)-4-[(2,6-dichlorobenzoyl)amino]-,2-(diethylamino)ethyl ester
• Valategrast
• 2-(Diethylamino)ethyl N-(2-chloro-6-methylbenzoyl)-4-[(2,6-dichlo robenzoyl)amino]-L-phenylalaninate
• Valategrast (R411)
• 06DM4KX7JG
• 2-(diethylamino)ethyl (2S)-2-[(2-chloro-6-methylbenzoyl)amino]-3-[4-[(2,6-dichlorobenzoyl)amino]phenyl]propanoate
• Valategrast [INN]
• GTPL11487
• RO0272441
• Q27236196
• 2-(Diethylamino)ethyl N-(2-chloro-6-methylbenzoyl)-4-(2,6-dichlorobenzamido)-L-phenylalaninate
• CHEMBL2107792
• RO-0272441
• 220847-86-9
• HY-14190
• UNII-06DM4KX7JG
• AKOS040740512
• R411 FREE BASE
• 2-(diethylamino)ethyl (2S)-2-[(2-chloro-6-methylbenzoyl)amino]-3-[4-[(2, 6-dichlorobenzoyl)amino]phenyl]propanoate
• MS-30664
• 2-(DIETHYLAMINO)ETHYL N-(2-CHLORO-6-METHYLBENZOYL)-4-((2,6-DICHLOROBENZOYL)AMINO)-L-PHENYLALANINATE
• R-411 FREE BASE
• SCHEMBL480224
• L-PHENYLALANINE,N-(2-CHLORO-6-METHYLBENZOYL)-4-((2,6-DICHLOROBENZOYL)AMINO)-,2-(DIETHYLAMINO)ETHYL ESTER
• CS-0002910
• R-411 (free base)
• DA-78813
• valategrastum
• Valategrast [WHO-DD]
• G14007

• Inchi： 1S/C30H32Cl3N3O4/c1-4-36(5-2)16-17-40-30(39)25(35-28(37)26-19(3)8-6-9-22(26)31)18-20-12-14-21(15-13-20)34-29(38)27-23(32)10-7-11-24(27)33/h6-15,25H,4-5,16-18H2,1-3H3,(H,34,38)(H,35,37)/t25-/m0/s1
• InChI Key： VZVNFRFMDNFPOM-VWLOTQADSA-N
• SMILES： ClC1=CC=CC(C)=C1C(N[C@H](C(=O)OCCN(CC)CC)CC1C=CC(=CC=1)NC(C1C(=CC=CC=1Cl)Cl)=O)=O

Computed Properties

• Exact Mass: 603.145840 g/mol
• Monoisotopic Mass: 603.145840 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 87.7
• Molecular Weight: 604.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Valategrast

Recent Advances in Valategrast (220847-86-9) Research: A Comprehensive Update

Valategrast (CAS: 220847-86-9), a small-molecule antagonist of the α4β1 integrin (VLA-4), has garnered significant attention in the field of inflammatory and autoimmune disease therapeutics. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and potential clinical applications. This research brief synthesizes the latest findings to provide a comprehensive update on Valategrast's development and therapeutic potential.

Recent preclinical studies have elucidated Valategrast's high-affinity binding to the α4β1 integrin, which plays a critical role in leukocyte adhesion and migration. In vitro assays demonstrated potent inhibition of VLA-4-mediated cell adhesion with an IC50 in the low nanomolar range. Molecular dynamics simulations further revealed key interactions between Valategrast and the integrin's metal ion-dependent adhesion site (MIDAS), providing structural insights for future drug optimization.

Pharmacokinetic evaluations in animal models showed favorable oral bioavailability (approximately 60-70%) and dose-proportional exposure across tested ranges. The compound exhibited a terminal half-life of 4-6 hours in primates, supporting twice-daily dosing in clinical settings. Notably, recent formulation improvements have enhanced its solubility and dissolution properties, addressing previous challenges with oral absorption.

In disease models, Valategrast demonstrated robust efficacy in multiple sclerosis (EAE model) and inflammatory bowel disease (DSS colitis model), reducing clinical scores by 50-70% compared to controls. Mechanistic studies revealed significant reductions in inflammatory cell infiltration and cytokine production at therapeutically relevant doses. These findings support ongoing investigations into its potential for treating chronic inflammatory conditions.

Clinical development updates indicate completion of Phase I safety trials, with Phase II studies in moderate asthma patients currently underway. Preliminary data suggest good tolerability at therapeutic doses, with mild gastrointestinal effects being the most common adverse events. Biomarker analyses confirmed target engagement through reduced eosinophil migration and decreased VCAM-1 expression in treated patients.

The competitive landscape analysis positions Valategrast as a potential best-in-class oral VLA-4 antagonist, with advantages over earlier compounds in terms of selectivity and safety profile. However, challenges remain in demonstrating clear efficacy advantages over existing biologics in certain indications. Future research directions include combination therapy approaches and expansion into additional autoimmune indications.

In conclusion, Valategrast represents a promising therapeutic candidate with demonstrated preclinical efficacy and favorable initial clinical safety data. Its development highlights ongoing efforts to target integrin-mediated inflammation with small molecules, offering potential advantages in patient convenience and treatment accessibility. Continued research will be crucial to fully establish its therapeutic value across multiple inflammatory conditions.